![molecular formula C20H18N2O2S B5779792 2-hydroxy-N'-[(3-methyl-2-thienyl)methylene]-2,2-diphenylacetohydrazide](/img/structure/B5779792.png)
2-hydroxy-N'-[(3-methyl-2-thienyl)methylene]-2,2-diphenylacetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-hydroxy-N'-[(3-methyl-2-thienyl)methylene]-2,2-diphenylacetohydrazide, also known as MTH, is a hydrazone compound that has been extensively studied for its potential applications in various fields of research. MTH has been found to exhibit a broad range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects.
Mechanism of Action
The mechanism of action of 2-hydroxy-N'-[(3-methyl-2-thienyl)methylene]-2,2-diphenylacetohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are critical for the survival and proliferation of cancer cells and microorganisms. This compound has been shown to inhibit the activity of various enzymes, including DNA topoisomerase II, which is essential for DNA replication and cell division. This compound has also been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of various cellular processes, including inflammation and apoptosis.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis and cell cycle arrest in cancer cells, which suggests that it may be a promising candidate for cancer therapy. This compound has also been found to exhibit anti-inflammatory effects by inhibiting the production of various pro-inflammatory cytokines, including TNF-α and IL-6. Additionally, this compound has been found to exhibit antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.
Advantages and Limitations for Lab Experiments
2-hydroxy-N'-[(3-methyl-2-thienyl)methylene]-2,2-diphenylacetohydrazide has several advantages for lab experiments, including its broad range of biological activities, low toxicity, and ease of synthesis. However, there are also some limitations to its use in lab experiments. For example, this compound has poor solubility in aqueous solutions, which can make it difficult to administer to cells in vitro. Additionally, this compound has not yet been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.
Future Directions
There are several future directions for research on 2-hydroxy-N'-[(3-methyl-2-thienyl)methylene]-2,2-diphenylacetohydrazide. One potential direction is to investigate its potential as a cancer therapy in vivo. Another potential direction is to explore its potential as an antimicrobial agent, particularly in the context of multidrug-resistant bacteria. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential molecular targets for its therapeutic applications.
Synthesis Methods
2-hydroxy-N'-[(3-methyl-2-thienyl)methylene]-2,2-diphenylacetohydrazide can be synthesized by the condensation reaction between 3-methyl-2-thiophenecarboxaldehyde and 2,2-diphenylacetic acid hydrazide in the presence of a suitable catalyst. The reaction proceeds under mild reaction conditions and yields a high purity product. The structure of this compound can be confirmed by various spectroscopic techniques, including NMR, IR, and mass spectrometry.
Scientific Research Applications
2-hydroxy-N'-[(3-methyl-2-thienyl)methylene]-2,2-diphenylacetohydrazide has been extensively studied for its potential applications in various fields of research. In the field of cancer research, this compound has been found to exhibit potent antitumor activity against a broad range of cancer cell lines, including breast, lung, prostate, and colon cancer. This compound has been shown to induce apoptosis and cell cycle arrest in cancer cells, which suggests that it may be a promising candidate for cancer therapy.
In the field of microbiology, this compound has been found to exhibit potent antimicrobial activity against a broad range of bacteria and fungi. This compound has been shown to inhibit the growth of various pathogenic bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. This compound has also been found to exhibit antifungal activity against Candida albicans and Aspergillus niger.
properties
IUPAC Name |
2-hydroxy-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O2S/c1-15-12-13-25-18(15)14-21-22-19(23)20(24,16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-14,24H,1H3,(H,22,23)/b21-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFGKCBPIVPKVJO-KGENOOAVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C=NNC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=C1)/C=N/NC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.